N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrothiophene-2-carboxamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-5-nitrothiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C18H18N4O4S2.ClH/c23-17(15-5-6-16(27-15)22(24)25)21(8-7-20-9-11-26-12-10-20)18-19-13-3-1-2-4-14(13)28-18;/h1-6H,7-12H2;1H
• InChI Key: JUWNKSBGHJMHHV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN(C2=NC3=CC=CC=C3S2)C(=O)C4=CC=C(S4)[N+](=O)[O-].Cl
• Molecular Formula: C18H19ClN4O4S2
• Molecular Weight: 455.0 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrothiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H19ClN4O4S2 and its molecular weight is 454.94. The purity is usually 95%.
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Scientific Research Applications

Imidazole Derivatives and Antitumor Activity Imidazole derivatives, such as bis(2-chloroethyl)amino derivatives of imidazole and benzimidazole, have been reviewed for their antitumor activities. Some of these compounds have advanced past preclinical testing stages, underscoring the potential of nitrogen-containing heterocycles in developing new antitumor drugs and compounds with diverse biological properties (Iradyan et al., 2009).

Thiophene Analogues and Carcinogenic Evaluation Research into thiophene analogues of known carcinogens such as benzidine and 4-aminobiphenyl has provided insights into the potential carcinogenicity of these compounds. Evaluations in vitro, including the Salmonella reverse-mutation assay and cell-transformation assay, have contributed to understanding the chemical and biological behavior of thiophene derivatives and their potential in vivo effects (Ashby et al., 1978).

Nitazoxanide and Broad-spectrum Antimicrobial Activity The chemical structure of nitazoxanide, a nitrothiazole derivative, showcases the versatility of thiazole compounds in treating a wide array of infectious diseases. Nitazoxanide's effectiveness against various bacteria, parasites, and viruses highlights the therapeutic potential of nitrothiazole derivatives in addressing infectious diseases (Bharti et al., 2021).

Benzofused Thiazole Derivatives as Antioxidant and Anti-inflammatory Agents Research focusing on benzofused thiazole derivatives for their potential as antioxidant and anti-inflammatory agents indicates the capacity of thiazole-based compounds to serve as templates for new therapeutic agents. The synthesis and evaluation of these derivatives for in vitro antioxidant and anti-inflammatory activities demonstrate the ongoing exploration of thiazole compounds in medicinal chemistry (Raut et al., 2020).